Cas no 2172069-17-7 (1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol)

• Product Name: 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
• CAS No: 2172069-17-7
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 6406227
• PubChem ID: 165588624
• Update Time: 2025-06-13

1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol
• 2172069-17-7
• EN300-1647317

• Inchi： 1S/C11H19F2NO/c12-7-9(8-13)5-11(15,6-9)10(14)3-1-2-4-10/h15H,1-8,14H2
• InChI Key： VADBBXUKDPVJOE-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C1)(C1(CCCC1)N)O

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol

Introduction to 1-(1-Aminocyclopentyl)-3,3-Bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2172069-17-7)

1-(1-Aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2172069-17-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The aminocyclopentyl group and the bis(fluoromethyl) substituents are key structural elements that contribute to the compound's distinct properties. The aminocyclopentyl moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold in drug design. The bis(fluoromethyl) groups, on the other hand, enhance the compound's metabolic stability and lipophilicity, which are crucial for improving drug efficacy and pharmacokinetic profiles.

Recent studies have highlighted the potential of 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol in modulating specific biological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound effectively reduced the levels of a key biomarker associated with disease progression, suggesting its potential as a therapeutic agent.

In another study conducted by a team of researchers at a leading pharmaceutical company, 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduced inflammation in both in vitro and in vivo models, indicating its potential use in treating inflammatory disorders such as arthritis and inflammatory bowel disease.

The unique combination of the aminocyclopentyl and bis(fluoromethyl) groups also makes 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying these functional groups, researchers can fine-tune the compound's pharmacological properties to achieve optimal therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol in human subjects. Preliminary data from phase I trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In addition to its therapeutic applications, 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol has also been explored for its use as a research tool in academic and industrial laboratories. Its unique structural features make it an ideal candidate for studying enzyme mechanisms and receptor-ligand interactions, providing valuable insights into the underlying biology of various diseases.

The synthesis of 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol involves a multi-step process that requires careful optimization to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial purposes.

Overall, 1-(1-aminocyclopentyl)-3,3-bis(fluoromethyl)cyclobutan-1-ol represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an exciting candidate for further development and exploration. As research continues to advance our understanding of this compound's potential, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.